Cas no 496036-26-1 (4-(2,4-dimethylphenoxy)-N-(1,3-thiazol-2-yl)butanamide)

• Product Name: 4-(2,4-dimethylphenoxy)-N-(1,3-thiazol-2-yl)butanamide
• CAS No: 496036-26-1
• MF: C₁₅H₁₈N₂O₂S
• MW: 290.380622386932
• CID: 5436957
• Update Time: 2025-06-08

4-(2,4-dimethylphenoxy)-N-(1,3-thiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dimethylphenoxy)-N-(1,3-thiazol-2-yl)butanamide

• Inchi： 1S/C15H18N2O2S/c1-11-5-6-13(12(2)10-11)19-8-3-4-14(18)17-15-16-7-9-20-15/h5-7,9-10H,3-4,8H2,1-2H3,(H,16,17,18)
• InChI Key： QDMYRIWMNFVNKG-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CCCOC1=CC=C(C)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(2,4-dimethylphenoxy)-N-(1,3-thiazol-2-yl)butanamide

Introduction to 4-(2,4-dimethylphenoxy)-N-(1,3-thiazol-2-yl)butanamide (CAS No. 496036-26-1) in Modern Chemical and Pharmaceutical Research

4-(2,4-dimethylphenoxy)-N-(1,3-thiazol-2-yl)butanamide, identified by the chemical formula CAS No. 496036-26-1, represents a significant compound in the realm of chemical and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular research. The compound’s unique structural composition, featuring a 2,4-dimethylphenoxy moiety linked to a 1,3-thiazol-2-yl group via a butanamide backbone, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The 2,4-dimethylphenoxy group introduces a lipophilic aromatic ring system, which is often exploited in medicinal chemistry for its ability to enhance solubility and metabolic stability. This feature is particularly relevant in the development of orally bioavailable drugs. Concurrently, the 1,3-thiazole ring is a well-documented pharmacophore found in numerous bioactive molecules, exhibiting antimicrobial, antiviral, and anti-inflammatory properties. The integration of these motifs into 4-(2,4-dimethylphenoxy)-N-(1,3-thiazol-2-yl)butanamide suggests a promising foundation for exploring novel therapeutic interventions.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their biological activity. Studies indicate that derivatives of 1,3-thiazole have shown promise in modulating enzyme activity and receptor binding. For instance, modifications at the thiazole nitrogen atoms have been associated with enhanced binding affinity to certain protein targets. The butanamide moiety further extends the potential for hydrogen bonding interactions, which are critical for drug-receptor specificity. This structural versatility makes CAS No. 496036-26-1 an attractive candidate for further investigation.

In the context of contemporary pharmaceutical research, the synthesis of 4-(2,4-dimethylphenoxy)-N-(1,3-thiazol-2-yl)butanamide exemplifies the synergy between organic synthesis and bioactivity-directed design. The compound’s architecture aligns with current trends in developing small-molecule inhibitors targeting key pathological pathways. For example, thiazole derivatives have been explored for their role in inhibiting proteases involved in inflammation and cancer progression. The presence of both aromatic and heterocyclic systems in this molecule allows for diverse functionalization strategies, enabling researchers to fine-tune its pharmacological profile.

The dimethylphenoxy substituent at the para position relative to the amide linkage contributes to steric hindrance and electronic modulation of the aromatic ring. Such features are often manipulated to optimize pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Moreover, the amide bond serves as a pivot point for further derivatization through amidation or hydrolysis reactions, providing flexibility in designing analogs with tailored properties. This adaptability underscores the compound’s significance as a building block in medicinal chemistry.

Emerging research has begun to explore the potential of CAS No. 496036-26-1 in addressing emerging therapeutic challenges. For instance, studies suggest that thiazole-based compounds may exhibit inhibitory effects on bacterial biofilm formation—a critical factor in antibiotic resistance. The lipophilic nature of the 2,4-dimethylphenoxy group could enhance penetration into bacterial cell membranes while minimizing toxicity to host tissues. Such findings highlight the need for comprehensive evaluation of this class of molecules.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery pipeline for novel bioactive compounds like 4-(2,4-dimethylphenoxy)-N-(1,3-thiazol-2-yl)butanamide. By leveraging automated platforms capable of testing thousands of compounds against disease-relevant targets within days rather than months or years traditional methods would require—researchers can rapidly identify lead candidates for further optimization. This approach aligns with global efforts toward faster drug development cycles without compromising efficacy or safety standards.

Future directions may involve exploring synthetic pathways that enhance scalability while preserving stereochemical integrity—a crucial consideration given that enantiomeric purity significantly impacts biological activity at submicromolar concentrations where many modern therapeutics operate today (CAS No. 496036-26-1) remains an intriguing subject due not only its structural complexity but also its latent therapeutic potential yet unrealized through rigorous exploration